molecular formula C12H18O B14571904 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene CAS No. 61248-64-4

2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene

Cat. No.: B14571904
CAS No.: 61248-64-4
M. Wt: 178.27 g/mol
InChI Key: LFNBZIKRNWLNTF-UHFFFAOYSA-N
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Description

2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene is an aromatic ether compound featuring a benzene ring substituted with two methyl groups at the 1- and 3-positions and a butan-2-yloxy group at the 2-position. Its molecular formula is C₁₂H₁₈O, with a calculated molecular weight of 178.27 g/mol. This compound is likely synthesized via Williamson ether synthesis, involving the reaction of 2-hydroxy-1,3-dimethylbenzene with 2-bromobutane in the presence of a strong base (e.g., Cs₂CO₃), as analogous methods are documented for similar ethers .

Properties

CAS No.

61248-64-4

Molecular Formula

C12H18O

Molecular Weight

178.27 g/mol

IUPAC Name

2-butan-2-yloxy-1,3-dimethylbenzene

InChI

InChI=1S/C12H18O/c1-5-11(4)13-12-9(2)7-6-8-10(12)3/h6-8,11H,5H2,1-4H3

InChI Key

LFNBZIKRNWLNTF-UHFFFAOYSA-N

Canonical SMILES

CCC(C)OC1=C(C=CC=C1C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene typically involves the alkylation of 1,3-dimethylbenzene with butan-2-ol in the presence of an acid catalyst. The reaction proceeds via the formation of a carbocation intermediate, which then reacts with the aromatic ring to form the desired product. Commonly used acid catalysts include sulfuric acid or hydrochloric acid.

Industrial Production Methods

In an industrial setting, the production of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene may involve continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to achieve high yields and purity of the product. The use of advanced separation techniques, such as distillation or chromatography, is employed to isolate and purify the compound.

Chemical Reactions Analysis

Types of Reactions

2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

    Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products Formed

    Oxidation: Ketones or carboxylic acids.

    Reduction: Alcohols or alkanes.

    Substitution: Halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene has several applications in scientific research:

    Chemistry: Used as a starting material for the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural or functional similarities with 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene:

Compound Name Key Features Molecular Weight (g/mol) Applications/Notes References
4-(Benzyloxy)-3-phenethoxybenzaldehyde Benzyloxy and phenethoxy substituents on benzaldehyde ~362.4 Intermediate in organic synthesis; synthesized via Cs₂CO₃-mediated alkylation .
Nonylphenol ethoxylates Polyethylene glycol (PEG) chains attached to nonylphenol Variable (e.g., 6–15 EO units) Surfactants; restricted under RoHS due to environmental persistence .
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide Benzamide with hydroxyl and dimethyl groups ~207.3 N,O-bidentate ligand for metal-catalyzed C–H functionalization .
Butane, 2-methoxy-2-methyl- Methoxy-substituted butane (non-aromatic) 102.17 Solvent or fuel additive; studied for physical properties (e.g., boiling point) .

Key Comparisons

Substituent Effects: The butan-2-yloxy group in the target compound introduces greater steric hindrance compared to smaller alkoxy groups (e.g., methoxy in ) but less than bulky aromatic ethers like phenethoxy in .

Synthetic Accessibility :

  • Williamson ether synthesis (used for ) is broadly applicable to the target compound, whereas benzamide derivatives (e.g., ) require acyl chloride or acid coupling reagents.

Functional Utility :

  • The compound lacks the directing groups (e.g., N,O-bidentate in ) necessary for metal-catalyzed reactions, limiting its utility in coordination chemistry.

Data Table: Physical and Chemical Properties

Property 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene 4-(Benzyloxy)-3-phenethoxybenzaldehyde Nonylphenol ethoxylates (6.5 EO)
Boiling Point Estimated 240–260°C* >300°C (decomposes) Variable (depends on EO chain)
Solubility Lipophilic (soluble in ethyl acetate) Polar aprotic solvents (DMF, DMSO) Water-miscible at high EO units
Regulatory Status No restrictions reported No restrictions reported Restricted under RoHS

*Estimated via analogy to sec-butyl ethers .

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